Cas no 91197-50-1 ([1,1'-Biphenyl]-4-aceticacid, 2'-formyl-)

• Product Name: [1,1'-Biphenyl]-4-aceticacid, 2'-formyl-
• CAS No: 91197-50-1
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• CID: 811819
• PubChem ID: 23005215
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-aceticacid, 2'-formyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-aceticacid, 2'-formyl-
• 2-[4-(2-formylphenyl)phenyl]acetic acid
• 2'-formyl[1,1'-biphenyl]-4-acetic acid
• 2'-Formyl(1,1'-biphenyl)-4-acetic acid
• 91197-50-1
• DTXSID70919897
• EINECS 293-821-0
• NS00065191
• (2'-Formyl[1,1'-biphenyl]-4-yl)acetic acid
• AKOS004117193

• Inchi： 1S/C15H12O3/c16-10-13-3-1-2-4-14(13)12-7-5-11(6-8-12)9-15(17)18/h1-8,10H,9H2,(H,17,18)
• InChI Key： ASRJPOINUBQHCE-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(=CC=1)C1C=CC=CC=1C=O)=O

Computed Properties

• Exact Mass: 240.078644241g/mol
• Monoisotopic Mass: 240.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 456.915°C at 760 mmHg
• Flash Point: 244.258°C
• Refractive Index: 1.627